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An In-depth Technical Guide on the Discovery, Characterization, and Therapeutic Potential of

the Histone Demethylase KDM5C (formerly XE169)

For Researchers, Scientists, and Drug Development Professionals

Abstract
Initially identified as a novel X-linked gene, XE169, that escapes X-inactivation, this protein is

now extensively characterized as Lysine-specific Demethylase 5C (KDM5C). KDM5C is a

critical epigenetic regulator involved in transcriptional repression through its histone

demethylase activity, specifically targeting di- and tri-methylated lysine 4 on histone H3

(H3K4me2/3). Mutations and dysregulation of KDM5C have been implicated in X-linked

intellectual disability and various cancers, highlighting its significance as a potential therapeutic

target. This technical guide provides a comprehensive overview of the discovery,

characterization, and functional analysis of KDM5C, including quantitative data, detailed

experimental protocols, and elucidated signaling pathways.

Discovery and Initial Characterization of XE169
The journey of understanding KDM5C began with the isolation and characterization of a novel

human X-linked gene, designated XE169. Overlapping cDNA clones revealed a composite

sequence of approximately 5.9 kb.[1] Due to alternative splicing, two distinct protein isoforms of

1557 and 1560 amino acids are produced.[1] The gene for XE169 is located on the proximal

short arm of the X chromosome, specifically at position Xp21.1, and notably, it escapes X-
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inactivation.[1] Homologous sequences have been identified on the human Y chromosome and

in the genomes of other eutherian mammals, suggesting a conserved evolutionary function.[1]

Protein Structure and Functional Domains
KDM5C is a multi-domain protein, with each domain contributing to its overall function in

chromatin remodeling and transcriptional regulation. The key domains include a JmjN domain,

an ARID (AT-rich interaction) domain, a PHD (Plant Homeodomain) finger, a JmjC (Jumonji C)

domain, and a C5HC2 zinc finger.

KDM5C Protein Domains

JmjN ARID PHD1 JmjC (Catalytic) C5HC2 Zinc Finger PHD2

Click to download full resolution via product page

A schematic representation of the functional domains of the KDM5C protein.

The JmjC domain is the catalytic core responsible for the demethylase activity, while the ARID

domain is involved in DNA binding. The PHD fingers are thought to be "reader" domains that

recognize specific histone modifications.

Quantitative Data
Enzymatic Activity
KDM5C's enzymatic activity is crucial for its biological function. The following table summarizes

key kinetic parameters.

Substrate KM (µM) kcat (min-1) Reference

2-oxoglutarate 6 1.92 --INVALID-LINK--

Histone H3K4me3 3.3 2.71 --INVALID-LINK--
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Impact of Mutations on KDM5C Function
Mutations in KDM5C have been shown to affect its stability and enzymatic activity, leading to

disease.

Mutation
Effect on Protein
Stability

Effect on
Demethylase
Activity

Reference

p.D402Y
Reduced half-life (~4

hours)
Moderately reduced [1]

p.P480L Reduced half-life Reduced [1]

p.M1_E165del Unstable No detectable activity [1]

Tissue Expression Profile
KDM5C is ubiquitously expressed across various human tissues, with notable levels in the

brain. The following table provides a summary of its expression based on data from The

Human Protein Atlas.

Tissue RNA Expression (TPM) Protein Expression Level

Brain High High

Testis High Medium

Kidney Medium Medium

Lung Medium Low

Liver Low Low

Heart Low Low

(Data summarized from The Human Protein Atlas)

Experimental Protocols
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Histone Demethylase Assay
This protocol outlines a common method to measure the in vitro demethylase activity of

KDM5C using purified components.

Workflow:

Purify Recombinant
KDM5C Protein Set up Demethylation Reaction:

- KDM5C
- Substrate

- Co-factors (Fe(II), α-KG)
- Reaction BufferPrepare Histone Substrate

(e.g., H3K4me3 peptide or nucleosomes)

Incubate at 37°C Detect Demethylation Product
(e.g., formaldehyde detection, antibody-based methods)

Analyze Data
(e.g., Michaelis-Menten kinetics)

Culture Cells of Interest
(e.g., patient-derived fibroblasts)

Treat cells with Cycloheximide (CHX)
to inhibit protein synthesis

Harvest cells at various
time points (e.g., 0, 2, 4, 8, 12 hours)

Lyse cells and
quantify total protein

Perform Western Blotting for
KDM5C and a loading control (e.g., Actin)

Quantify band intensities and
calculate KDM5C half-life
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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